2,4-dimethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: 2,4-dimethoxy-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C18H20N2O6S/c1-20-8-9-26-15-6-4-12(10-14(15)18(20)21)19-27(22,23)17-7-5-13(24-2)11-16(17)25-3/h4-7,10-11,19H,8-9H2,1-3H3
• InChI Key: KYRUMURGQOMJRM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C1=O)C=C(C=C2)NS(=O)(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C18H20N2O6S
• Molecular Weight: 392.4 g/mol
• CAS No.: 926031-87-0

Description

2,4-dimethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H20N2O6S and its molecular weight is 392.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

The research on compounds related to 2,4-dimethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide has shown applications in photodynamic therapy (PDT). For instance, zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have been synthesized and characterized, revealing good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potentially useful as Type II photosensitizers in the treatment of cancer through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Characterization of Heterocyclic Compounds

Another area of research involving similar molecular frameworks focuses on the synthesis and characterization of heterocyclic compounds with potential applications in various fields, including medicinal chemistry and materials science. Benzimidazole-tethered oxazepine hybrids have been synthesized, with their molecular structure and properties being thoroughly investigated, suggesting potential applications in nonlinear optical (NLO) properties and as candidates for NLO applications (Almansour et al., 2016).

Antimicrobial and Enzyme Inhibition Effects

Compounds with a benzenesulfonamide moiety have been evaluated for their antimicrobial activities and enzyme inhibition effects. New Schiff bases derived from sulfa drugs and their metal complexes have shown significant antimicrobial activities and high inhibition potencies on carbonic anhydrase enzymes, indicating their potential use in developing new antimicrobial and enzyme inhibitor drugs (Alyar et al., 2018).

Anticancer Activity

Research into benzenesulfonamide derivatives has also extended to the exploration of their anticancer properties. Novel microwave-assisted synthesis of benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrid molecules has led to the identification of compounds with potential anticancer activity, with some derivatives showing significant efficacy against human cancer cell lines (Kumar et al., 2015).

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, have been used in the treatment of various disorders, including cancer and microbial infections . They play a significant role in cell biology .

Mode of Action

It is likely that it interacts with its targets in a manner similar to other indole derivatives, which are known to bind with high affinity to multiple receptors .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds, such as indole derivatives, have shown a variety of biological activities, suggesting that this compound may have similar effects .